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11-O-syringylbergenin 11-O-syringylbergenin
Brand Name: Vulcanchem
CAS No.: 126485-47-0
VCID: VC0236551
InChI: InChI=1S/C23H24O13/c1-31-11-4-8(5-12(32-2)15(11)25)22(29)34-7-13-16(26)18(28)21-20(35-13)14-9(23(30)36-21)6-10(24)19(33-3)17(14)27/h4-6,13,16,18,20-21,24-28H,7H2,1-3H3/t13-,16-,18+,20+,21-/m0/s1
SMILES: COC1=CC(=CC(=C1O)OC)C(=O)OCC2C(C(C3C(O2)C4=C(C(=C(C=C4C(=O)O3)O)OC)O)O)O
Molecular Formula: C23H24O13
Molecular Weight: 508.4 g/mol

11-O-syringylbergenin

CAS No.: 126485-47-0

Main Products

VCID: VC0236551

Molecular Formula: C23H24O13

Molecular Weight: 508.4 g/mol

11-O-syringylbergenin - 126485-47-0

CAS No. 126485-47-0
Product Name 11-O-syringylbergenin
Molecular Formula C23H24O13
Molecular Weight 508.4 g/mol
IUPAC Name [(2S,3R,4R,4aS,10bR)-3,4,8,10-tetrahydroxy-9-methoxy-6-oxo-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-2-yl]methyl 4-hydroxy-3,5-dimethoxybenzoate
Standard InChI InChI=1S/C23H24O13/c1-31-11-4-8(5-12(32-2)15(11)25)22(29)34-7-13-16(26)18(28)21-20(35-13)14-9(23(30)36-21)6-10(24)19(33-3)17(14)27/h4-6,13,16,18,20-21,24-28H,7H2,1-3H3/t13-,16-,18+,20+,21-/m0/s1
Standard InChIKey GXCBETDJJWPGAQ-PCOXRIKQSA-N
Isomeric SMILES COC1=CC(=CC(=C1O)OC)C(=O)OC[C@H]2[C@@H]([C@H]([C@H]3[C@H](O2)C4=C(C(=C(C=C4C(=O)O3)O)OC)O)O)O
SMILES COC1=CC(=CC(=C1O)OC)C(=O)OCC2C(C(C3C(O2)C4=C(C(=C(C=C4C(=O)O3)O)OC)O)O)O
Canonical SMILES COC1=CC(=CC(=C1O)OC)C(=O)OCC2C(C(C3C(O2)C4=C(C(=C(C=C4C(=O)O3)O)OC)O)O)O
Synonyms 11-O-syringylbergenin
PubChem Compound 195481
Last Modified Dec 23 2021
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